2-(3-fluorophenyl)-N-[3-(1H-pyrazol-1-yl)benzyl]acetamide

• IUPAC Name: 2-(3-fluorophenyl)-N-[(3-pyrazol-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H16FN3O/c19-16-6-1-4-14(10-16)12-18(23)20-13-15-5-2-7-17(11-15)22-9-3-8-21-22/h1-11H,12-13H2,(H,20,23)
• InChI Key: LBROODZZLXOBKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CC(=O)NCC2=CC(=CC=C2)N3C=CC=N3
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

The compound “2-(3-fluorophenyl)-N-[3-(1H-pyrazol-1-yl)benzyl]acetamide” belongs to the class of organic compounds known as acetamides. Acetamides are characterized by the presence of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom. The “2-(3-fluorophenyl)” and “N-[3-(1H-pyrazol-1-yl)benzyl]” parts of the molecule suggest that it has a fluorophenyl group and a benzyl group attached to the nitrogen atom of the acetamide.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with an acyl chloride or anhydride to form the acetamide. The fluorophenyl and benzyl groups would likely be introduced in earlier steps, possibly through reactions involving aromatic substitution.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl and pyrazolyl groups), a polar amide group, and a fluorine atom, which is highly electronegative and would contribute to the polarity of the molecule.

Chemical Reactions Analysis

As an acetamide, this compound would likely undergo reactions typical of amides, such as hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine. The aromatic rings could potentially undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the amide group would likely result in the formation of hydrogen bonds, affecting its solubility and boiling/melting points. The fluorine atom would increase the polarity of the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential applications in fields such as medicinal chemistry.